Cas no 61948-08-1 (Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime)

Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime structure
61948-08-1 structure
Product name:Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime
CAS No:61948-08-1
MF:C14H13N3O3
MW:271.271322965622
CID:462621
PubChem ID:137103694

Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime
    • 4-[2-(4-methoxyphenyl)hydrazinyl]-6-(nitrosomethylidene)cyclohexa-2,4-dien-1-one
    • DTXSID20812960
    • 61948-08-1
    • Inchi: InChI=1S/C14H13N3O3/c1-20-13-5-2-11(3-6-13)16-17-12-4-7-14(18)10(8-12)9-15-19/h2-9,18-19H,1H3/b15-9+,17-16?
    • InChI Key: LKJNDTZWZZEIHG-UQRNKHMCSA-N
    • SMILES: COC1=CC=C(C=C1)N=NC2=CC(=C(C=C2)O)C=NO

Computed Properties

  • Exact Mass: 271.09579
  • Monoisotopic Mass: 271.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.8Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 86.77

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